Cas no 1421494-84-9 (N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide)

• Product Name: N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide
• CAS No: 1421494-84-9
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5474372
• Update Time: 2025-05-23

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]furan-2-carboxamide
• N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C19H19N3O3/c23-18(17-10-5-11-25-17)20-12-16-14-8-3-4-9-15(14)19(24)22(21-16)13-6-1-2-7-13/h3-5,8-11,13H,1-2,6-7,12H2,(H,20,23)
• InChI Key： OGVULONCNDFSDG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1C2=C(C=CC=C2)C(=O)N(C2CCCC2)N=1)=O

Additional information on N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide

Introduction to N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide (CAS No. 1421494-84-9)

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1421494-84-9, belongs to the phthalazine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide incorporates a fused cyclopentane ring and a furan moiety, which contribute to its complex reactivity and interaction with biological targets. The presence of the phthalazine core suggests that this compound may exhibit properties similar to other phthalazine derivatives, which have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, there has been a growing interest in developing novel pharmacophores that can modulate specific biological pathways. The structural features of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide make it a promising candidate for further investigation in drug discovery. Specifically, the combination of the cyclopentyl group and the furan ring provides multiple sites for functionalization, allowing for the design of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a manner that is distinct from conventional drug molecules. The phthalazine ring is known to exhibit significant binding affinity for various enzymes and receptors, making it an attractive scaffold for the development of new therapeutic agents. Additionally, the presence of the furan moiety can enhance solubility and bioavailability, which are critical factors in drug design.

Recent studies have demonstrated that phthalazine derivatives can exhibit potent inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, research has shown that certain phthalazines can inhibit lipoxygenase and cyclooxygenase enzymes, which are central to the production of pro-inflammatory mediators. Given these findings, N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural complexity of this compound suggests that it may be capable of targeting multiple disease pathways simultaneously. This multitargeting capability is highly desirable in modern drug development, as it can lead to more effective and less toxic therapeutic interventions. Current research is focused on identifying specific biological targets that this compound can modulate, with the aim of developing novel drug candidates for various diseases.

The synthesis of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-2-carboxamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the phthalazine core followed by the introduction of the cyclopentyl and furan moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

In terms of pharmacokinetic properties, preliminary studies suggest that N-[(3-cyclopentyl-]furan[2-carboxamide] exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, its metabolic stability appears to be promising, indicating that it may have a reasonable half-life in vivo. These characteristics make it an attractive candidate for further preclinical evaluation.

The potential therapeutic applications of N-[(3-cyclopentyl-]furan[2-carboxamide] are broad and span across multiple disease areas. Beyond its anti-inflammatory potential, this compound may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. Furthermore, its structural similarity to known anticancer agents suggests that it could be explored as a candidate for oncology research.

In conclusion, N-[(3-cyclopentyl-]furan[2-carboxamide] (CAS No. 1421494[-84]9) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive scaffold for developing novel therapeutic agents with diverse biological activities. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in human health.